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Compound of Interest

Compound Name: Tetraethylphosphonium chloride

CAS No.: 7368-65-2

Cat. No.: B1628802

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of tetraethylphosphonium chloride
(CAS Number: 7368-65-2), a quaternary phosphonium salt with significant potential in various

chemical and pharmaceutical applications. As a Senior Application Scientist, this document is

structured to deliver not just data, but actionable insights into the synthesis, characterization,

and practical utility of this compound, with a focus on its role in facilitating complex chemical

transformations.

Core Chemical Identity and Physicochemical
Properties
Tetraethylphosphonium chloride, with the chemical formula C₈H₂₀ClP, is a quaternary

phosphonium salt consisting of a central phosphorus atom covalently bonded to four ethyl

groups, with a chloride anion providing charge neutrality.[1]
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Table 1: Physicochemical Properties of Tetraethylphosphonium Chloride and its Cation

Property Value Source

CAS Number 7368-65-2 [1]

Molecular Formula C₈H₂₀ClP [1]

Molecular Weight 182.67 g/mol [1]

Appearance Colorless, viscous liquid [2]

Solubility
Soluble in water and organic

solvents
[2]

Molecular Weight (Cation) 147.22 g/mol [3]

Formal Charge (Cation) +1 [3]

Synthesis of Tetraethylphosphonium Chloride: A
Mechanistic Approach
The synthesis of tetraethylphosphonium chloride is typically achieved through the

quaternization of triethylphosphine with an ethylating agent, most commonly ethyl chloride. This

reaction is analogous to the synthesis of tetraethylammonium chloride from triethylamine and

ethyl chloride.[4]

The reaction proceeds via a standard S_N2 mechanism, where the phosphorus atom of

triethylphosphine acts as a nucleophile, attacking the electrophilic carbon of ethyl chloride. The

lone pair of electrons on the phosphorus atom forms a new phosphorus-carbon bond, while the

carbon-chlorine bond is heterolytically cleaved, resulting in the formation of the

tetraethylphosphonium cation and a chloride anion.

Diagram 1: Synthesis of Tetraethylphosphonium Chloride
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Caption: Synthesis of Tetraethylphosphonium Chloride via S_N2 reaction.

Experimental Protocol: Synthesis of Tetraethylphosphonium Chloride

Materials:

Triethylphosphine

Ethyl chloride

Anhydrous polar aprotic solvent (e.g., acetonitrile, DMF)

Reaction vessel equipped with a stirrer, condenser, and nitrogen inlet

Procedure:

In a flame-dried reaction vessel under a nitrogen atmosphere, dissolve triethylphosphine

in the anhydrous polar aprotic solvent.

Cool the solution to 0°C using an ice bath.

Slowly add a stoichiometric equivalent of ethyl chloride to the cooled solution while stirring.

After the addition is complete, allow the reaction mixture to slowly warm to room

temperature and continue stirring for 12-24 hours.

The progress of the reaction can be monitored by ³¹P NMR spectroscopy, observing the

disappearance of the triethylphosphine signal and the appearance of a new signal

corresponding to the tetraethylphosphonium cation.
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Upon completion, the solvent can be removed under reduced pressure to yield the crude

tetraethylphosphonium chloride.

Further purification can be achieved by recrystallization from an appropriate solvent

system (e.g., dichloromethane/diethyl ether).

Spectroscopic Characterization
While a comprehensive public database of the spectra for tetraethylphosphonium chloride is

not readily available, its structure can be confirmed using standard spectroscopic techniques.

The expected spectral characteristics are inferred from the known data of its constituent ion

and analogous compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum is expected to show two multiplets corresponding to

the methyl and methylene protons of the ethyl groups. The methylene protons adjacent to

the phosphorus atom will exhibit coupling to the ³¹P nucleus.

¹³C NMR: The carbon NMR spectrum will display two distinct signals for the methyl and

methylene carbons. The methylene carbon signal will show a characteristic coupling to the

phosphorus atom.

³¹P NMR: The phosphorus-31 NMR spectrum is the most definitive method for

characterizing this compound, showing a single resonance for the tetraethylphosphonium

cation.

Infrared (IR) Spectroscopy: The IR spectrum will be characterized by strong C-H stretching

and bending vibrations of the ethyl groups. The P-C bond vibrations are also expected in the

fingerprint region.

Mass Spectrometry (MS): Mass spectrometry will show a prominent peak corresponding to

the tetraethylphosphonium cation at m/z 147.13.[3]

Key Applications in Research and Development
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The utility of tetraethylphosphonium chloride stems from the properties of its cation, which,

like other tetraalkylphosphonium salts, makes it a versatile tool in organic synthesis and

materials science.

Phase-Transfer Catalysis
A primary application of tetraalkylphosphonium salts is as phase-transfer catalysts (PTCs).[5][6]

These catalysts facilitate the reaction between reactants located in different immiscible phases

(e.g., aqueous and organic). The lipophilic tetraethylphosphonium cation can pair with an

anionic reactant from the aqueous phase, transporting it into the organic phase where it can

react with an organic substrate. This circumvents the need for homogeneous solutions and can

lead to increased reaction rates, milder reaction conditions, and improved yields.

Diagram 2: Mechanism of Phase-Transfer Catalysis
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Caption: Tetraethylphosphonium chloride in phase-transfer catalysis.

Precursor for Ionic Liquids
Tetraalkylphosphonium salts are fundamental building blocks for the synthesis of ionic liquids

(ILs).[6][7][8] By exchanging the chloride anion with other anions (e.g.,

bis(trifluoromethylsulfonyl)imide, hexafluorophosphate), a wide range of ILs with tailored

properties such as viscosity, melting point, and solvent miscibility can be prepared. These

phosphonium-based ILs are often valued for their thermal stability.
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Supporting Electrolyte
In electrochemical applications, the ionic nature and solubility of tetraethylphosphonium
chloride in organic solvents make it a suitable supporting electrolyte.[6] It provides conductivity

to the solution without interfering with the electrochemical reactions of interest.

Safety and Handling
Tetraethylphosphonium chloride, like other quaternary ammonium and phosphonium salts,

should be handled with appropriate safety precautions. While specific toxicity data for this

compound is limited, analogous compounds such as tetrabutylphosphonium chloride are

known to be harmful if swallowed, fatal in contact with skin, and cause severe skin burns and

eye damage.[9]

Recommended Handling Procedures:

Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles, and

a lab coat.

Ventilation: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of

any aerosols or vapors.

Storage: Store in a tightly closed container in a cool, dry place away from incompatible

materials.

Disposal: Dispose of in accordance with local, state, and federal regulations.

Conclusion
Tetraethylphosphonium chloride is a valuable quaternary phosphonium salt with significant

potential in synthetic chemistry and materials science. Its utility as a phase-transfer catalyst

and a precursor to ionic liquids makes it a compound of interest for researchers and drug

development professionals seeking to optimize reaction conditions and explore novel materials.

While specific data for this compound is not as abundant as for its longer-chain analogs, its

chemical behavior can be reliably inferred, providing a strong basis for its application in the

laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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